Cas no 738580-43-3 (Magnesium;1,2-difluoro-4-methanidylbenzene;bromide)

• Product Name: Magnesium;1,2-difluoro-4-methanidylbenzene;bromide
• CAS No: 738580-43-3
• MF: C₇H₅BrF₂Mg
• MW: 231.320408582687
• MDL: MFCD04038253
• CID: 1763373
• PubChem ID: 2778253
• Update Time: 2025-05-23

Magnesium;1,2-difluoro-4-methanidylbenzene;bromide Chemical and Physical Properties

Names and Identifiers

• PC2944
• SBB097795
• bromo[(3,4-difluorophenyl)methyl]magnesium
• 3,4-Difluorobenzylmagnesium bromide 0.25 M in Diethyl Ether
• 3,4-Difluorobenzylmagnesium bromide 0.25M solution in diethyl ether
• 3,4-Difluorobenzylmagnesium bromide
• 1,2-difluoro-4-methanidylbenzene
• 3,4-DifluorobenzylMagnesiuM broMide, 0.25M in 2-MeTHF
• bromide
• bromo-[(3,4-difluorophenyl)methyl]magnesium
• magnesium
• 3,4-DIFLUOROBENZYLMAGNESIUMBROMIDE
• DB-182954
• SCHEMBL37590
• XDAZDGMKYDLAIW-UHFFFAOYSA-M
• MFCD04038253
• AKOS016017840
• 738580-43-3
• Magnesium;1,2-difluoro-4-methanidylbenzene;bromide

• MDL： MFCD04038253
• Inchi： 1S/C7H5F2.BrH.Mg/c1-5-2-3-6(8)7(9)4-5;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key： QJKWPOKTIICNDG-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].FC1=C(C=CC(=C1)[CH2-])F

Computed Properties

• Exact Mass: 229.93931g/mol
• Monoisotopic Mass: 229.93931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Sensitiveness: Air & Moisture Sensitive

Magnesium;1,2-difluoro-4-methanidylbenzene;bromide Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：
• HazardClass：3

Additional information on Magnesium;1,2-difluoro-4-methanidylbenzene;bromide

Magnesium;1,2-difluoro-4-methanidylbenzene;bromide: A Comprehensive Overview

Magnesium;1,2-difluoro-4-methanidylbenzene;bromide (CAS No. 738580-43-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate structure, which combines magnesium with a fluorinated aromatic ring and a bromide ion. The 1,2-difluoro-4-methanidylbenzene moiety serves as a key functional group, contributing to the compound's reactivity and versatility in various chemical reactions.

The synthesis of magnesium;1,2-difluoro-4-methanidylbenzene;bromide involves a multi-step process that typically begins with the preparation of the parent aromatic compound. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The incorporation of magnesium into the structure is achieved through metalation techniques, which are critical for enhancing the compound's electronic properties.

One of the most notable applications of this compound is in the field of organometallic chemistry. The bromide ion plays a pivotal role in facilitating nucleophilic substitution reactions, making this compound an invaluable reagent in the synthesis of complex organic molecules. Moreover, its fluorinated aromatic ring imparts unique electronic characteristics, making it a promising candidate for use in functional materials, such as semiconductors and sensors.

Recent studies have also explored the potential of magnesium;1,2-difluoro-4-methanidylbenzene;bromide in drug discovery. The compound's ability to act as a versatile building block has led to its use in the synthesis of bioactive molecules with potential therapeutic applications. Researchers have reported that derivatives of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders.

In terms of physical properties, magnesium;1,2-difluoro-4-methanidylbenzene;bromide is known for its high thermal stability and excellent solubility in polar solvents. These characteristics make it highly suitable for use in high-throughput screening assays and other demanding chemical processes. Additionally, its electronic structure has been extensively studied using advanced spectroscopic techniques, providing valuable insights into its reactivity and interaction with other molecules.

The environmental impact of magnesium;1,2-difluoro-4-methanidylbenzene;bromide has also been a topic of recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, magnesium;1,2-difluoro-4-methanidylbenzene;bromide (CAS No. 738580-43-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research, driving advancements in chemistry and materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.